Cas no 918441-52-8 (Benzene, 1-bromo-4-[2-(pentyloxy)ethyl]-)

Benzene, 1-bromo-4-[2-(pentyloxy)ethyl]- structure
918441-52-8 structure
Product Name:Benzene, 1-bromo-4-[2-(pentyloxy)ethyl]-
CAS No:918441-52-8
MF:C13H19BrO
MW:271.193363428116
CID:775717
PubChem ID:71427095
Update Time:2025-04-19

Benzene, 1-bromo-4-[2-(pentyloxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-4-[2-(pentyloxy)ethyl]-
    • 1-bromo-4-(2-pentoxyethyl)benzene
    • DTXSID90845846
    • 1-BROMO-4-[2-(PENTYLOXY)ETHYL]BENZENE
    • CNBWSRZQPOKGIA-UHFFFAOYSA-N
    • 4-Bromophenethyl alcohol, n-pentyl ether
    • 918441-52-8
    • Inchi: 1S/C13H19BrO/c1-2-3-4-10-15-11-9-12-5-7-13(14)8-6-12/h5-8H,2-4,9-11H2,1H3
    • InChI Key: CNBWSRZQPOKGIA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CCOCCCCC

Computed Properties

  • Exact Mass: 270.06193g/mol
  • Monoisotopic Mass: 270.06193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 9.2Ų
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